Cas no 70813-65-9 (Decanoicacid, 10-chloro-, ethyl ester)
70813-65-9 structure
Product Name:Decanoicacid, 10-chloro-, ethyl ester
CAS No:70813-65-9
MF:C12H23ClO2
MW:234.762823343277
CID:580205
PubChem ID:3018040
Update Time:2025-04-19
Decanoicacid, 10-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Decanoicacid, 10-chloro-, ethyl ester
- Ethyl 10-chlorodecanoate
- DTXSID80991083
- EINECS 274-905-6
- SCHEMBL6080088
- NS00063321
- 70813-65-9
-
- Inchi: 1S/C12H23ClO2/c1-2-15-12(14)10-8-6-4-3-5-7-9-11-13/h2-11H2,1H3
- InChI Key: GTKQAXQUIOBEBP-UHFFFAOYSA-N
- SMILES: ClCCCCCCCCCC(=O)OCC
Computed Properties
- Exact Mass: 234.13879
- Monoisotopic Mass: 234.1386577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 11
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Decanoicacid, 10-chloro-, ethyl ester Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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